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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide

Cat. No.: B146248

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chlorobenzyl
bromide (CAS No. 766-80-3), a crucial reagent in various synthetic applications within
pharmaceutical and chemical research. Due to its hazardous properties, strict adherence to
safety protocols is imperative to ensure the well-being of laboratory personnel and the integrity

of research.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 3-Chlorobenzyl bromide
is fundamental to its safe handling. This substance is a colorless to light yellow liquid.[1][2] It is
characterized as a lachrymator, meaning it is a potent irritant to the eyes, causing tearing.[3][4]

Table 1: Physicochemical and Toxicity Data for 3-Chlorobenzyl bromide
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Property Value Reference(s)
Chemical Formula C7HeBrCl [31[5]
Molecular Weight 205.48 g/mol [5]1[6]
Appearance Colorless to light yellow liquid [11[7]

Boiling Point 109-110 °C @ 12 mmHg [1][6]

Density 1.565 g/mL at 25 °C [6][7]

Flash Point > 110 °C (> 230 °F) [1]

. Slightly soluble in water.[2]
Solubility _ [2][8]
Reacts slowly with water.[3]

Vapor Density 7.1 [1]

No acute toxicity information is
available. The toxicological
properties have not been fully
Acute Toxicity investigated.[1] Causes severe  [1][3][9]
skin burns and eye damage.[1]
[9] May cause respiratory

irritation.[3]

Hazard Identification and Personal Protective
Equipment (PPE)

3-Chlorobenzyl bromide is classified as a hazardous substance, primarily due to its corrosive
nature and lachrymatory effects.[1][3]

Primary Hazards:
o Corrosive: Causes severe skin burns and eye damage.[1][9][10]

o Lachrymator: A powerful eye irritant that can cause significant tearing and discomfort.[3][4]
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e Respiratory Irritant: Inhalation of vapors may cause respiratory irritation, coughing, shortness
of breath, headache, and nausea.[3] The substance is destructive to the tissues of the
mucous membranes and upper respiratory tract.[3]

e Combustible: The substance is a combustible liquid.[7]

Personal Protective Equipment (PPE): To mitigate the risks associated with handling 3-
Chlorobenzyl bromide, the following PPE is mandatory:

o Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes and vapors.[1][3]

e Hand Protection: Wear protective gloves.[1][3] Given the corrosive nature of the chemical,
gloves made of a resistant material such as Viton or a suitable laminate should be
considered.

» Skin and Body Protection: A lab coat, and in situations with a higher risk of splashing, a
chemical-resistant apron or suit should be worn.[1][3] Safety shoes are also recommended.

[3]

o Respiratory Protection: All handling of 3-Chlorobenzyl bromide should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[3][10] In cases of insufficient
ventilation, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic
vapors and acid gases should be used.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. Medical attention should
be sought immediately in all cases of exposure.[1][3]

Exposure Response Workflow
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Caption: First aid procedures for 3-Chlorobenzyl bromide exposure.

 Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[3] If
breathing has stopped, provide artificial respiration.[3] Seek immediate medical attention.[3]

o Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected area with
plenty of soap and water.[3] Seek immediate medical attention.[3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[3] If contact lenses are present and it is easy to do
so, remove them.[3] Continue rinsing and seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting.[3] If the person is conscious, rinse their mouth with
water.[3] Never give anything by mouth to an unconscious person.[3] Seek immediate
medical attention.[3]

Spill and Disposal Procedures

Prompt and safe cleanup of spills is essential to prevent exposure and environmental
contamination.

Spill Response Workflow
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Caption: Logical workflow for handling a 3-Chlorobenzyl bromide spill.

Spill Cleanup:
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o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]
» Ventilate: Ensure the area is well-ventilated.[3]

o Contain: For a liquid spill, create a dike around the spill using an inert absorbent material
such as sand, vermiculite, or a commercial absorbent pad.[1]

o Absorb: Carefully apply the absorbent material to the spill, working from the outside in to
prevent spreading.[1]

o Collect: Once the material is fully absorbed, carefully scoop it into a designated, sealable
container for hazardous waste.[1]

o Decontaminate: Clean the spill area thoroughly. A detailed decontamination protocol is
provided in Section 5.

» Dispose: Dispose of the container with the absorbed spill material and any contaminated
cleaning materials as hazardous waste through an approved disposal facility.[3]

Experimental Protocol: Decontamination and
Neutralization

While specific, validated decontamination protocols for 3-Chlorobenzyl bromide are not

readily available in the literature, the following procedures are based on the known reactivity of

benzyl halides and lachrymators. These should be tested on a small scale in a controlled
environment before being implemented for larger-scale decontamination.

5.1. Surface Decontamination

This protocol is for cleaning surfaces contaminated with small amounts of 3-Chlorobenzyl
bromide.

Materials:
e A solution of 5-10% aqueous sodium carbonate or sodium bicarbonate.

o Paper towels or other absorbent materials.
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o Appropriate PPE (as listed in Section 2).

e Hazardous waste disposal bags.

Procedure:

o Ensure the contaminated area is well-ventilated, preferably within a fume hood.

» Wearing appropriate PPE, gently wipe the contaminated surface with a paper towel
dampened with the sodium carbonate or bicarbonate solution. This will help to hydrolyze the
benzyl bromide to the less hazardous 3-chlorobenzyl alcohol.

» Repeat the wiping process with fresh, dampened paper towels at least two more times to
ensure thorough decontamination.

» Wipe the surface with a paper towel dampened with water to remove any residual salts.
 Finally, wipe the surface dry with a clean paper towel.

e Place all used paper towels and any other contaminated materials into a hazardous waste
bag for proper disposal.

5.2. Neutralization of Bulk Material or Spills

This protocol is for neutralizing larger quantities of 3-Chlorobenzyl bromide, such as in the
case of a spill or for quenching a reaction. The reaction of benzyl halides with amines is a well-
established method for their conversion to less hazardous quaternary ammonium salts.

Materials:

Triethylamine (EtsN) or a similar non-volatile tertiary amine.

An inert solvent such as tetrahydrofuran (THF) or acetone.

A suitable reaction vessel or container for the spill.

Appropriate PPE.
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e Hazardous waste containers.
Procedure:

» In a well-ventilated area and wearing appropriate PPE, contain the spilled 3-Chlorobenzyl
bromide.

o If the spill is neat, dilute it carefully with an equal volume of an inert solvent like THF or
acetone to moderate the reaction.

o Slowly and with stirring, add a 1.5 molar excess of triethylamine to the diluted 3-
Chlorobenzyl bromide. The reaction is exothermic, so the addition should be controlled to
manage the temperature.

» Allow the mixture to stir for at least one hour to ensure the complete conversion of the benzyl
bromide to the corresponding benzyltriethylammonium bromide salt.

e The resulting mixture, containing the quaternary ammonium salt, can then be absorbed onto
an inert material like vermiculite or sand.

e The absorbed material should be collected into a sealed container and disposed of as
hazardous waste.

Storage and Handling

Proper storage and handling are crucial to prevent accidents and maintain the chemical's
integrity.

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[3]
The container should be kept tightly closed.[3] 3-Chlorobenzyl bromide is moisture-
sensitive and should be stored under an inert atmosphere if possible.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents, bases, alcohols, amines,
and metals.[1] It also reacts with water.[8]

« Handling: Always handle 3-Chlorobenzyl bromide in a chemical fume hood.[10] Avoid
breathing vapors or mist.[3] Prevent contact with skin and eyes.[3] Emergency eyewash
stations and safety showers should be readily accessible in the immediate work area.[3]
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Fire and Explosion Hazards

o Fire Hazards: 3-Chlorobenzyl bromide is a combustible liquid.[7] In the event of a fire, it
can decompose to produce toxic and corrosive gases, including carbon oxides, hydrogen
bromide, and hydrogen chloride.[3]

» Explosion Hazards: There is a risk of explosion if the container is heated under confinement.

[3]

o Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or water spray
to extinguish a fire.[3]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle 3-Chlorobenzyl bromide, minimizing risks and
ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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